molecular formula C7H11ClO2 B8363090 Propanoic acid, 2-chloro, 3-butenyl ester

Propanoic acid, 2-chloro, 3-butenyl ester

Cat. No. B8363090
M. Wt: 162.61 g/mol
InChI Key: VZLFFQDRAJPQON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanoic acid, 2-chloro, 3-butenyl ester is a useful research compound. Its molecular formula is C7H11ClO2 and its molecular weight is 162.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanoic acid, 2-chloro, 3-butenyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanoic acid, 2-chloro, 3-butenyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Propanoic acid, 2-chloro, 3-butenyl ester

Molecular Formula

C7H11ClO2

Molecular Weight

162.61 g/mol

IUPAC Name

but-3-enyl 2-chloropropanoate

InChI

InChI=1S/C7H11ClO2/c1-3-4-5-10-7(9)6(2)8/h3,6H,1,4-5H2,2H3

InChI Key

VZLFFQDRAJPQON-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OCCC=C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

CH3CHClCOOH (50 g) and CH2═CHCH2CH2OH (75 ml) were put into a flask, and 10 ml of concentrated sulfuric acid was added dropwise, followed by stirring at room temperature for 10 minutes. The reaction solution was poured into 250 ml of a saturated sodium carbonate aqueous solution. 150 ml of water and 150 ml of t-butylmethyl ether were added for liquid separation to obtain a t-butylmethyl ether layer as an organic layer. The organic layer was washed with 150 ml of water, dried over magnesium sulfate and then subjected to filtration to obtain a crude liquid. The crude liquid was concentrated to obtain CH3CHClCOOCH2CH2CH═CH2.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Five
Name
Quantity
150 mL
Type
solvent
Reaction Step Five

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